Cas no 32042-39-0 (prop-2-yn-1-yl formate)

• Product Name: prop-2-yn-1-yl formate
• CAS No: 32042-39-0
• MF: C₄H₄O₂
• MW: 84.0733613967896
• CID: 1449824
• PubChem ID: 12386877
• Update Time: 2025-04-20

prop-2-yn-1-yl formate Chemical and Physical Properties

Names and Identifiers

• prop-2-yn-1-yl formate
• 2-propyn-1-ol, formate
• LogP
• formic acid prop-2-ynyl ester
• 32042-39-0
• 2-propynyl formate
• 2-Propyn-1-yl formate
• DTXSID301031283

• Inchi： 1S/C4H4O2/c1-2-3-6-4-5/h1,4H,3H2
• InChI Key： KDIDLLIMHZHOHO-UHFFFAOYSA-N
• SMILES： O(C=O)CC#C

Computed Properties

• Exact Mass: 84.02112
• Monoisotopic Mass: 84.021129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 93.1°C at 760 mmHg
• Flash Point: 10.9°C
• Refractive Index: 1.41
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters